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Compound of Interest

Compound Name: AU1235

Cat. No.: B560632 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for determining the minimum inhibitory concentration

(MIC) of AU1235 against Mycobacterium tuberculosis (Mtb) using a 7H9 broth microdilution

assay.

Introduction

AU1235 is an adamantyl urea compound that has been identified as a potent inhibitor of the

Mycobacterium tuberculosis protein MmpL3.[1][2] MmpL3 is essential for cell wall synthesis,

specifically in the transport of trehalose monomycolates across the inner membrane.[2] By

inhibiting this transporter, AU1235 effectively disrupts the formation of the mycobacterial cell

wall, leading to bactericidal activity. This unique mechanism of action makes AU1235 a

promising candidate for anti-tuberculosis drug development, particularly against multidrug-

resistant (MDR) strains. The broth microdilution method is a widely accepted and reliable

technique for determining the in vitro susceptibility of mycobacteria to antimicrobial agents.[3]

[4][5]
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Component Concentration Purpose

Middlebrook 7H9 Broth Base
See manufacturer's

instructions

Basal medium for

mycobacterial growth[6][7][8]

[9][10][11][12]

- Ammonium Sulfate 0.5 g/L Nitrogen source[7][8][9][11]

- L-Glutamic Acid 0.5 g/L
Nitrogen and carbon source[7]

[8][9][11]

- Disodium Phosphate 2.5 g/L Buffering agent[7][8][9][11]

- Monopotassium Phosphate 1.0 g/L Buffering agent[7][8][9][11]

- Sodium Citrate 0.1 g/L Chelating agent[6][7][8][11]

- Magnesium Sulfate 0.05 g/L
Source of inorganic ions[7][8]

[9][11]

- Ferric Ammonium Citrate 0.04 g/L Source of iron[7][8][9][11]

- Pyridoxine 0.001 g/L Vitamin source[7][8][9][11]

- Biotin 0.0005 g/L Vitamin source[7][8][9][11]

ADC Growth Supplement 10% (v/v) Growth factors

- Bovine Albumin (Fraction V) 5.0 g/L
Binds toxic free fatty acids[6]

[7]

- Dextrose 2.0 g/L
Carbon and energy source[6]

[7]

- Catalase 0.003 g/L
Neutralizes toxic peroxides[6]

[7]

Glycerol or Tween 80 0.2% (v/v) or 0.05% (v/v)
Carbon source or surfactant to

prevent clumping[6][8]

AU1235 Variable Test compound

DMSO Variable (typically ≤1% final) Solvent for AU1235[1]
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Table 2: Quality Control Strains and Expected MIC Ranges

Strain ATCC Number
Expected MIC of
Isoniazid (µg/mL)

Purpose

Mycobacterium

tuberculosis H37Rv
27294 0.015 - 0.06

Susceptible

control[13]

Isoniazid-resistant M.

tuberculosis
(e.g., ATCC 35822) >1.0 Resistant control[13]

Experimental Protocols
1. Preparation of Media and Reagents

7H9 Broth with ADC Supplement (7H9-ADC):

Suspend Middlebrook 7H9 broth base in distilled water according to the manufacturer's

instructions.[6][8][11][12]

Add either glycerol to a final concentration of 0.2% (v/v) or Tween 80 to a final

concentration of 0.05% (v/v). Heat to dissolve completely if necessary.[6][8]

Sterilize by autoclaving at 121°C for 15 minutes.

Cool the broth to 45-50°C in a water bath.

Aseptically add Middlebrook ADC Growth Supplement to a final concentration of 10%

(v/v).[6][8]

Store the complete 7H9-ADC broth at 2-8°C, protected from light.[8]

AU1235 Stock Solution:

Dissolve AU1235 powder in 100% dimethyl sulfoxide (DMSO) to prepare a high-

concentration stock solution (e.g., 10 mg/mL).[1]

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
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2. Preparation of Bacterial Inoculum

Culture M. tuberculosis in 7H9-ADC broth until it reaches the mid-logarithmic phase of

growth.

Vortex the culture with glass beads to break up clumps.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard using

sterile 7H9-ADC broth. This corresponds to approximately 1 x 10⁷ to 1 x 10⁸ CFU/mL.

Prepare a 1:100 dilution of the adjusted inoculum in 7H9-ADC broth to obtain a final

concentration of approximately 1 x 10⁵ CFU/mL for the assay.

3. Broth Microdilution Assay Setup

Prepare serial twofold dilutions of the AU1235 stock solution in 7H9-ADC broth in a sterile

96-well microtiter plate. The final volume in each well should be 100 µL. The concentration

range should be selected to bracket the expected MIC of AU1235.

Include the following controls on each plate:

Growth Control: 100 µL of 7H9-ADC broth without any drug.

Sterility Control: 100 µL of uninoculated 7H9-ADC broth.

Solvent Control: 100 µL of 7H9-ADC broth containing the highest concentration of DMSO

used in the assay (typically ≤1%).

Quality Control: Wells with a known anti-TB drug (e.g., isoniazid) and a quality control

strain of M. tuberculosis (e.g., H37Rv).

Add 100 µL of the prepared bacterial inoculum (1 x 10⁵ CFU/mL) to each well, except for the

sterility control wells.

Seal the plates with a sterile, breathable membrane or place them in a humidified, CO₂-

enriched incubator (5-10% CO₂) at 37°C.
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Incubate the plates for 7 to 14 days, or until visible growth is observed in the growth control

wells.

4. Determination of Minimum Inhibitory Concentration (MIC)

After incubation, visually inspect the plates for bacterial growth. Growth appears as turbidity

or a pellet at the bottom of the well.

The MIC is defined as the lowest concentration of AU1235 that completely inhibits visible

growth of M. tuberculosis.
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Experimental Workflow for AU1235 Broth Microdilution Assay

Preparation

Assay Setup

Results

Prepare 7H9-ADC Broth

Perform Serial Dilutions of AU1235

Prepare AU1235 Stock Solution Prepare M. tuberculosis Inoculum

Add Bacterial Inoculum

Incubate Plates

Visually Read Plates

Determine MIC

Click to download full resolution via product page

Caption: Workflow for the 7H9 broth microdilution assay with AU1235.
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Mechanism of Action of AU1235

Mycobacterium tuberculosis Cell

Inner Membrane

MmpL3 Transporter

Trehalose Monomycolate
(Periplasm)

Trehalose Monomycolate
(Cytoplasm)

Transport

Cell Wall Synthesis

AU1235

Inhibits

Click to download full resolution via product page

Caption: AU1235 inhibits the MmpL3 transporter, blocking cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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